![molecular formula C11H13NO3 B3023957 N-(4-hydroxyphenyl)tetrahydro-2-furancarboxamide CAS No. 832108-47-1](/img/structure/B3023957.png)
N-(4-hydroxyphenyl)tetrahydro-2-furancarboxamide
Overview
Description
“N-(4-hydroxyphenyl)tetrahydro-2-furancarboxamide” is a chemical compound with the CAS Number: 832108-47-1 . It has a linear formula of C11 H13 N O3 and a molecular weight of 207.23 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for “N-(4-hydroxyphenyl)tetrahydro-2-furancarboxamide” is 1S/C11H13NO3/c13-9-5-3-8(4-6-9)12-11(14)10-2-1-7-15-10/h3-6,10,13H,1-2,7H2,(H,12,14) . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
“N-(4-hydroxyphenyl)tetrahydro-2-furancarboxamide” is a solid at room temperature . It has a molecular weight of 207.23 .Scientific Research Applications
Antiviral Activity Against Dengue Virus
N-(4-hydroxyphenyl) retinamide (4-HPR), also known as fenretinide, has shown promising in vitro and in vivo antiviral activity against a range of flaviviruses, including Dengue Virus . It was identified as a specific inhibitor of the binding of DENV NS5 to IMPα/β1 . The compound exhibited EC50 values of approximately 1 μM against all four infectious DENV strains in vitro .
Pharmacokinetic Analysis
Pharmacokinetic (PK) analysis of 4-HPR was performed in mice, which suggested that effective plasma concentrations could be achieved with the clinical formulation . Novel lipid-based formulations achieved more than a 3-fold improvement . 4-HPR exposure was found to be limited by both solubility and first-pass intestinal elimination but could be improved through inhibition of cytochrome P450 (CYP) metabolism .
Application in Optical Sensors
N-(4-hydroxyphenyl)tetrahydro-2-furancarboxamide has been used in the preparation of optical sensors for the detection of mercury ions . The sensor was prepared using nanocomposites based on 5,10,15,20-tetrakis (4-hydroxyphenyl)porphyrin (THPP) and graphene oxide nanosheets . This sensor exhibited a linear range of 6.0 × 10 −9 to 6.0 × 10 −5 mol L −1 Hg ( II) with a detection limit of 3.2 × 10 −9 mol L −1 and a response time of approximately 210 seconds .
Industrial Applications
N-(4-hydroxyphenyl)tetrahydro-2-furancarboxamide has gained significant attention in scientific research due to its potential therapeutic and industrial applications. However, the specific industrial applications are not detailed in the source.
Safety and Hazards
properties
IUPAC Name |
N-(4-hydroxyphenyl)oxolane-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO3/c13-9-5-3-8(4-6-9)12-11(14)10-2-1-7-15-10/h3-6,10,13H,1-2,7H2,(H,12,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMEHSQAUWFGBLA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C(=O)NC2=CC=C(C=C2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00388057 | |
Record name | N-(4-hydroxyphenyl)tetrahydro-2-furancarboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00388057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-hydroxyphenyl)tetrahydro-2-furancarboxamide | |
CAS RN |
832108-47-1 | |
Record name | N-(4-hydroxyphenyl)tetrahydro-2-furancarboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00388057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.